Cas no 51485-11-1 (Molybdate (Mo8O276-) (9CI))
Molybdate (Mo8O276-) (9CI) Chemical and Physical Properties
Names and Identifiers
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- Molybdate (Mo8O276-) (9CI)
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- Inchi: 1S/8Mo.27O/q;5*+2;2*+4;;;;;;;;;;;;;;;;;;;;;;;;4*+1
- InChI Key: UCDLFBFMZNMRFC-UHFFFAOYSA-N
- SMILES: O=[Mo+4]123O[Mo+2]4(O1)(O[Mo+2]1(O[Mo](=O)(=O)(=O)([O+]21)[O+]3[Mo+2]1(O[Mo+2]23(O[Mo+4]5(O1)([O+]2[Mo+2](=O)(=O)(O3)[O+]54)=O)(=O)=O)(=O)=O)(=O)=O)(=O)=O
Molybdate (Mo8O276-) (9CI) Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Molybdate (Mo8O276-) (9CI)
Molybdate (Mo₈O₂₇⁶⁻) (9CI) and its Significance in Modern Chemical Research
Chemical compounds play a pivotal role in the advancement of scientific research, particularly in the field of pharmaceuticals and materials science. One such compound, Molybdate (Mo₈O₂₇⁶⁻) (9CI), with the CAS number 51485-11-1, has garnered significant attention due to its unique properties and potential applications. This polyoxometalate anion, composed of molybdenum and oxygen atoms, exhibits remarkable stability and catalytic activity, making it a subject of extensive study in recent years.
The structure of Molybdate (Mo₈O₂₇⁶⁻) is characterized by its highly symmetric arrangement of molybdenum atoms within an oxygen framework. This intricate structure contributes to its exceptional chemical stability, which is a critical factor in various industrial and research applications. The compound's ability to maintain its integrity under extreme conditions has opened new avenues for its use in high-performance materials and catalytic systems.
In recent years, researchers have been exploring the catalytic properties of Molybdate (Mo₈O₂₇⁶⁻) in the context of green chemistry. Polyoxometalates, including this particular anion, have shown promise in facilitating environmentally friendly chemical transformations. For instance, studies have demonstrated their effectiveness in oxidation reactions that require mild conditions and minimal byproduct formation. This aligns with the growing global emphasis on sustainable chemical processes.
One of the most intriguing aspects of Molybdate (Mo₈O₂₇⁶⁻) is its potential application in energy storage systems. Researchers are investigating its use as a cathode material in lithium-ion batteries due to its high theoretical capacity and stability. Early experimental results suggest that this compound can significantly enhance the performance of energy storage devices, offering a potential solution to the challenges faced by current battery technologies.
The pharmaceutical industry has also shown interest in Molybdate (Mo₈O₂₇⁶⁻) due to its biological interactions. Molybdenum ions are known to be essential for certain enzymatic processes in living organisms, and derivatives of this compound have been studied for their potential therapeutic effects. For example, molybdate-based compounds have been explored as inhibitors of specific enzymes involved in metabolic pathways relevant to human health. While further research is needed to fully understand their efficacy and safety, these studies highlight the compound's versatility beyond traditional industrial applications.
Advances in computational chemistry have further enhanced our understanding of Molybdate (Mo₈O₂₇⁶⁻)'s properties. Molecular modeling techniques allow researchers to predict how this compound behaves under various conditions, enabling more targeted experimental designs. These simulations have helped identify key structural features responsible for its unique reactivity and stability, providing valuable insights for future modifications and applications.
The synthesis of Molybdate (Mo₈O₂₇⁶⁻) presents both challenges and opportunities. Traditional synthetic methods often require harsh conditions or specialized equipment, which can limit scalability. However, emerging techniques such as hydrothermal synthesis are being explored to develop more efficient and environmentally benign routes for producing this compound. Such advancements are crucial for integrating Molybdate (Mo₈O₂₇⁶⁻) into broader industrial processes without compromising sustainability.
The future prospects of Molybdate (Mo₈O₂₇⁶⁻) are vast and multifaceted. As research continues to uncover new applications across multiple disciplines, this compound is poised to play a significant role in shaping the next generation of technological innovations. Whether it is used in next-generation batteries, advanced catalytic systems, or novel pharmaceuticals, Molybdate (Mo₈O₂₇⁶⁻) represents a cornerstone of modern chemical research.
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